(5-Ethyl-1-methyl-1H-1,2,3-triazol-4-yl)methanol

• Molecular Formula: C6H11N3O
• Molecular Weight: 141.17 g/mol
• IUPAC Name: (5-ethyl-1-methyltriazol-4-yl)methanol
• InChI: InChI=1S/C6H11N3O/c1-3-6-5(4-10)7-8-9(6)2/h10H,3-4H2,1-2H3
• InChI Key: DYOKICHKUHLBEW-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(N=NN1C)CO

Description

(5-Ethyl-1-methyl-1H-1,2,3-triazol-4-yl)methanol is a triazole-derived compound featuring a methanol group at the 4-position of the triazole ring, with ethyl and methyl substituents at the 5- and 1-positions, respectively. Its molecular formula is C₆H₁₀N₃O, and it is structurally characterized by a 1,2,3-triazole core, a five-membered aromatic heterocycle with three nitrogen atoms.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (5-Ethyl-1-methyl-1H-1,2,3-triazol-4-yl)methanol can be achieved through several synthetic routes. One common method involves the cycloaddition reaction between an azide and an alkyne, known as the Huisgen 1,3-dipolar cycloaddition. This reaction typically requires a copper(I) catalyst and proceeds under mild conditions to form the triazole ring.

• Cycloaddition Reaction

  Reactants: Azide and alkyne

  Catalyst: Copper(I) catalyst (e.g., copper(I) iodide)

  Solvent: Tetrahydrofuran (THF) or dimethyl sulfoxide (DMSO)

  Temperature: Room temperature to 60°C

  Reaction Time: 12-24 hours

• Reduction of Triazole Derivative

  Reactants: Triazole derivative with a suitable reducing agent (e.g., sodium borohydride)

  Solvent: Methanol or ethanol

  Temperature: Room temperature

  Reaction Time: 2-4 hours

Industrial Production Methods

Industrial production of (5-Ethyl-1-methyl-1H-1,2,3-triazol-4-yl)methanol may involve large-scale cycloaddition reactions using continuous flow reactors to ensure efficient mixing and heat transfer. The use of automated systems can enhance the reproducibility and yield of the desired product.

Chemical Reactions Analysis

Types of Reactions

(5-Ethyl-1-methyl-1H-1,2,3-triazol-4-yl)methanol undergoes various chemical reactions, including:

• Oxidation

  Reagents: Oxidizing agents such as potassium permanganate or hydrogen peroxide

  Conditions: Aqueous or organic solvent, mild to moderate temperatures

  Products: Corresponding aldehyde or carboxylic acid derivatives

• Reduction

  Reagents: Reducing agents such as lithium aluminum hydride or sodium borohydride

  Conditions: Anhydrous solvent, room temperature to reflux

  Products: Alcohol or amine derivatives

• Substitution

  Reagents: Halogenating agents or nucleophiles

  Conditions: Organic solvent, room temperature to moderate heat

  Products: Halogenated or substituted triazole derivatives

Common Reagents and Conditions

Oxidizing Agents: Potassium permanganate, hydrogen peroxide

Reducing Agents: Lithium aluminum hydride, sodium borohydride

Solvents: Tetrahydrofuran (THF), dimethyl sulfoxide (DMSO), methanol, ethanol

Temperatures: Room temperature to moderate heat (up to 100°C)

Scientific Research Applications

(5-Ethyl-1-methyl-1H-1,2,3-triazol-4-yl)methanol has a wide range of applications in scientific research:

• Chemistry

  • Used as a building block for the synthesis of more complex molecules.
  • Employed in click chemistry for the formation of triazole-linked compounds.

• Biology

  • Investigated for its potential as an antimicrobial agent.
  • Studied for its ability to inhibit certain enzymes.

• Medicine

  • Explored for its potential use in drug development, particularly as an antifungal or antiviral agent.
  • Evaluated for its pharmacokinetic properties and bioavailability.

• Industry

  • Utilized in the development of new materials with specific properties, such as polymers and coatings.
  • Applied in the synthesis of agrochemicals and pharmaceuticals.

Mechanism of Action

The mechanism of action of (5-Ethyl-1-methyl-1H-1,2,3-triazol-4-yl)methanol involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, inhibiting their activity or altering their function. The triazole ring is known to interact with metal ions and other biomolecules, which can lead to the formation of stable complexes and modulation of biological pathways.

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural Variations and Substituent Effects

The compound’s properties are influenced by substituent positions and types. Below is a comparative analysis with structurally similar triazole-methanol derivatives:

Compound Name	Substituents	Molecular Formula	Molar Mass (g/mol)	Key Features
(5-Ethyl-1-methyl-1H-1,2,3-triazol-4-yl)methanol	1-Me, 5-Et, 4-CH₂OH	C₆H₁₀N₃O	140.16	Balanced hydrophobicity (ethyl) and compact structure (methyl) .
(1-Ethyl-1H-1,2,3-triazol-4-yl)methanol	1-Et, 4-CH₂OH	C₅H₉N₃O	127.14	Ethyl at 1-position reduces steric hindrance; simpler structure .
[1-(4-Chlorophenyl)-1H-1,2,3-triazol-4-yl]methanol	1-(4-ClPh), 4-CH₂OH	C₉H₈ClN₃O	217.63	Aromatic chlorophenyl group enhances π-π interactions; higher molar mass .
(1-Benzyl-1H-1,2,3-triazol-4-yl)methanol (P8)	1-Bn, 4-CH₂OH	C₁₀H₁₀N₃O	189.21	Benzyl group increases hydrophobicity and steric bulk .
(1-(5-Aminopentyl)-1H-1,2,3-triazol-4-yl)methanol	1-(NH₂C₅H₁₀), 4-CH₂OH	C₈H₁₅N₅O	197.24	Aminoalkyl chain enhances solubility and bioactivity potential .

Key Observations:

• Substituent Position : The placement of ethyl (5-position vs. 1-position) significantly alters steric and electronic profiles. For example, (5-Ethyl-1-methyl-...) has a more compact structure compared to [1-(4-Chlorophenyl)-...], which has a bulky aromatic group .
• Hydrophobicity: Ethyl and benzyl groups increase hydrophobicity, whereas aminoalkyl chains (e.g., in the 5-aminopentyl derivative) improve aqueous solubility .
• Biological Relevance : Aromatic substituents (e.g., chlorophenyl, benzyl) are common in antimicrobial and kinase inhibitor scaffolds, while alkyl groups may optimize pharmacokinetic properties .

Physicochemical Properties

Property	(5-Ethyl-1-methyl-...)	(1-Ethyl-...)	[1-(4-Chlorophenyl)-...]
LogP (Predicted)	~0.5	~0.2	~2.1
Water Solubility	Moderate	High	Low
Melting Point	Not reported	Not reported	194–196°C (similar analogs)

• LogP : Aromatic substituents (e.g., chlorophenyl) increase lipophilicity, whereas alkyl groups maintain moderate hydrophilicity .
• Melting Points : Higher melting points are observed in crystalline aromatic derivatives due to strong intermolecular interactions .

Biological Activity

(5-Ethyl-1-methyl-1H-1,2,3-triazol-4-yl)methanol is a compound belonging to the triazole family, which has garnered attention due to its potential biological activities. This article reviews the biological activity of this compound, focusing on its antimicrobial, anticancer, and enzyme inhibition properties.

The molecular formula of (5-Ethyl-1-methyl-1H-1,2,3-triazol-4-yl)methanol is $C_6H_{11}N_3O$ with a molecular weight of 141.17 g/mol. Its structure features a triazole ring that is known for its diverse biological activities.

Property	Value
Molecular Formula	C₆H₁₁N₃O
Molecular Weight	141.17 g/mol
CAS Number	1267226-44-7

Antimicrobial Activity

Recent studies have demonstrated that triazole derivatives exhibit significant antimicrobial properties. The mechanism often involves the disruption of fungal cell membrane integrity and inhibition of specific enzymes critical for cell wall synthesis.

Case Study: Antimicrobial Efficacy

A study conducted by Roger Hanselmann et al. highlighted the synthesis of various N-substituted triazoles with notable antibacterial activity. The results indicated that derivatives with specific substitutions on the triazole ring showed enhanced efficacy against Gram-positive and Gram-negative bacteria .

Anticancer Activity

Triazole compounds have also been explored for their anticancer potential. The unique structural features of (5-Ethyl-1-methyl-1H-1,2,3-triazol-4-yl)methanol may contribute to its ability to inhibit cancer cell proliferation.

The anticancer activity is primarily attributed to the compound's ability to interfere with cellular signaling pathways and induce apoptosis in cancer cells. In vitro studies have shown that triazole derivatives can inhibit tumor growth by targeting specific oncogenic pathways.

Enzyme Inhibition

(5-Ethyl-1-methyl-1H-1,2,3-triazol-4-yl)methanol has been investigated for its role as an enzyme inhibitor. Notably, it has shown promise in inhibiting the DprE1 enzyme, which is crucial for mycobacterial cell wall synthesis.

Research Findings

In a study assessing various triazole derivatives for DprE1 inhibition, compounds similar to (5-Ethyl-1-methyl-1H-1,2,3-triazol-4-yl)methanol exhibited IC50 values in the low micromolar range, indicating potent inhibitory effects . These findings suggest that this compound could be a valuable candidate in tuberculosis treatment research.